3,4-dichloro-N-cyclohexylbenzenesulfonamide
Overview
Description
3,4-dichloro-N-cyclohexylbenzenesulfonamide, also known as DCB, is a sulfonamide compound that has been widely used in scientific research. DCB is a white crystalline solid that is soluble in water and organic solvents. It has been used as a reagent in various chemical reactions and as a tool for studying the mechanism of action of certain enzymes.
Mechanism of Action
3,4-dichloro-N-cyclohexylbenzenesulfonamide inhibits the activity of certain enzymes by binding to their active sites. It has been shown to bind to the zinc ion in the active site of carbonic anhydrase, preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate. 3,4-dichloro-N-cyclohexylbenzenesulfonamide has also been shown to bind to the active site of metalloproteases, preventing the enzyme from catalyzing the hydrolysis of peptide bonds.
Biochemical and Physiological Effects
3,4-dichloro-N-cyclohexylbenzenesulfonamide has been shown to have both biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, such as Staphylococcus aureus and Escherichia coli. 3,4-dichloro-N-cyclohexylbenzenesulfonamide has also been shown to inhibit the activity of carbonic anhydrase in red blood cells, leading to a decrease in the production of bicarbonate and an increase in the production of carbon dioxide. This can result in acidosis, a condition in which the pH of the blood becomes too acidic.
Advantages and Limitations for Lab Experiments
3,4-dichloro-N-cyclohexylbenzenesulfonamide has several advantages for use in lab experiments. It is a relatively inexpensive reagent that is readily available. It has also been shown to be effective in inhibiting the activity of certain enzymes, making it a valuable tool for studying their function. However, 3,4-dichloro-N-cyclohexylbenzenesulfonamide also has some limitations. It has been shown to have low solubility in certain solvents, which can make it difficult to work with. It can also be toxic to certain organisms, such as fish and aquatic invertebrates.
Future Directions
There are several future directions for research involving 3,4-dichloro-N-cyclohexylbenzenesulfonamide. One area of research could focus on developing new compounds that are more effective in inhibiting the activity of certain enzymes. Another area of research could focus on developing new methods for synthesizing 3,4-dichloro-N-cyclohexylbenzenesulfonamide that are more efficient and environmentally friendly. Additionally, research could be conducted to better understand the biochemical and physiological effects of 3,4-dichloro-N-cyclohexylbenzenesulfonamide, particularly in relation to its effects on carbonic anhydrase and acid-base balance.
Scientific Research Applications
3,4-dichloro-N-cyclohexylbenzenesulfonamide has been used in various scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as sulfonamides and sulfonate esters. 3,4-dichloro-N-cyclohexylbenzenesulfonamide has also been used as a tool for studying the mechanism of action of certain enzymes, such as carbonic anhydrase and metalloproteases. 3,4-dichloro-N-cyclohexylbenzenesulfonamide has been shown to inhibit the activity of these enzymes, making it a valuable tool for studying their function.
properties
IUPAC Name |
3,4-dichloro-N-cyclohexylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Cl2NO2S/c13-11-7-6-10(8-12(11)14)18(16,17)15-9-4-2-1-3-5-9/h6-9,15H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHPMJRVAEWELCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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